Cas no 331462-01-2 ((2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide)

• Product Name: (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide
• CAS No: 331462-01-2
• MF: C₁₈H₁₈ClNO
• MW: 299.794623851776
• CID: 5264900
• Update Time: 2026-03-09

(2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide

• Inchi： 1S/C18H18ClNO/c1-13-3-6-16(14(2)11-13)7-10-18(21)20-12-15-4-8-17(19)9-5-15/h3-11H,12H2,1-2H3,(H,20,21)
• InChI Key： XIPUZUPXSZKNOT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C=CC1=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide

Research Brief on (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide (CAS: 331462-01-2)

The compound (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide (CAS: 331462-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, exhibits promising biological activities, particularly in the context of targeted therapeutic applications. Recent studies have explored its potential as a modulator of specific biochemical pathways, with a focus on its efficacy and mechanism of action.

One of the key areas of investigation has been the compound's interaction with cellular receptors and enzymes. Preliminary findings suggest that (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide may act as an inhibitor or activator of certain protein targets, depending on the biological context. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively bind to a subset of kinases, thereby influencing downstream signaling cascades involved in inflammation and cell proliferation.

Further research has delved into the pharmacokinetic properties of this compound. A recent preclinical study highlighted its favorable absorption and distribution profiles, along with moderate metabolic stability. These attributes make it a viable candidate for further drug development, particularly in oral formulations. However, challenges related to its solubility and bioavailability in vivo remain areas of active investigation.

In addition to its therapeutic potential, (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide has also been explored for its utility in chemical biology tools. Its structural versatility allows for modifications that can be leveraged in probe design for studying protein-ligand interactions. A 2024 study in ACS Chemical Biology showcased its use in photoaffinity labeling experiments, enabling the identification of novel binding partners in complex cellular environments.

Despite these advancements, several questions remain unanswered. For example, the exact molecular determinants of its selectivity and potency are yet to be fully elucidated. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and computational modeling. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2E)-N-[(4-chlorophenyl)methyl]-3-(2,4-dimethylphenyl)prop-2-enamide represents a promising scaffold in chemical biology and drug discovery. Its multifaceted biological activities and potential for optimization underscore its relevance in contemporary research. Future studies will likely focus on refining its pharmacological properties and expanding its therapeutic indications, paving the way for novel interventions in human health.